Cas no 954497-18-8 (Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl-)

• Product Name: Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl-
• CAS No: 954497-18-8
• MF: C₅₂H₄₈N₂
• MW: 700.950933456421
• CID: 802652
• PubChem ID: 22957628
• Update Time: 2025-10-20

Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• N-(4-((1E,22E)-4-((E)-4-((2-ETHYL-6-TOLYL)(PHENYL)AMINO)STYRYL)STYRYL)PHENYL)-N-(2-ETHYL-6-TOLYL)BENZENAMINE
• 254897-50-2
• N,N'-((1,4-Phenylenebis(ethene-2,1-diyl))bis(4,1-phenylene))bis(2-ethyl-6-methyl-N-phenylaniline)
• Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl-
• N,N'-(((1E,1'E)-1,4-phenylenebis(ethene-2,1-diyl))bis(4,1-phenylene))bis(2-ethyl-6-methyl-N-phenylaniline)
• 954497-18-8
• SCHEMBL9886835
• 2-ethyl-N-[4-[(E)-2-[4-[(E)-2-[4-(N-(2-ethyl-6-methylphenyl)anilino)phenyl]ethenyl]phenyl]ethenyl]phenyl]-6-methyl-N-phenylaniline
• (-)-cis-2-BenzamidocyclohexanecarboxylicAcid
• 2-ethyl-N-[4-[(E)-2-[4-[(E)-2-[4-[(2-ethyl-6-methylphenyl)phenyl-amino]phenyl]vinyl]phenyl]vinyl]phenyl]-6-methyl-N-phenyl-aniline
• N-(4-((1E,22E)-4-((E)-4-((2-Ethyl-6-methylphenyl)(phenyl)amino)styryl)styryl)phenyl)-N-(2-ethyl-6-methylphenyl)benzenamin
• MFCD11053415

• Inchi： 1S/C52H48N2/c1-5-45-17-13-15-39(3)51(45)53(47-19-9-7-10-20-47)49-35-31-43(32-36-49)29-27-41-23-25-42(26-24-41)28-30-44-33-37-50(38-34-44)54(48-21-11-8-12-22-48)52-40(4)16-14-18-46(52)6-2/h7-38H,5-6H2,1-4H3/b29-27+,30-28+
• InChI Key： FYUHQGOEPWMNGM-QAVVBOBSSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(/C=C/C2C=CC(=CC=2)/C=C/C2C=CC(=CC=2)N(C2C=CC=CC=2)C2C(C)=CC=CC=2CC)=CC=1)C1C(C)=CC=CC=1CC

Computed Properties

• Exact Mass: 700.38200
• Monoisotopic Mass: 700.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2
• XLogP3: 15.3

Experimental Properties

• PSA: 6.48000
• LogP: 14.70860

Additional information on Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl-

Recent Advances in the Study of Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl- (CAS: 954497-18-8)

Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl- (CAS: 954497-18-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug development, material science, and other advanced technologies. Recent research has focused on elucidating its molecular properties, biological activities, and synthetic pathways, providing valuable insights for future applications.

One of the key areas of investigation has been the compound's potential as a fluorescent probe or imaging agent. Studies have demonstrated that the extended π-conjugation system in Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl- contributes to its strong fluorescence properties, making it a promising candidate for bioimaging applications. Researchers have successfully utilized this compound to track cellular processes and visualize molecular interactions in real-time, offering new tools for diagnostic and therapeutic development.

In addition to its optical properties, recent studies have explored the compound's potential as a building block for advanced materials. Its rigid, planar structure and ability to form stable complexes with various metal ions have led to investigations into its use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results suggest that derivatives of this compound could enhance the efficiency and stability of these devices, paving the way for next-generation technologies.

From a pharmaceutical perspective, Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl- has shown promise in preclinical studies as a modulator of specific biological pathways. Its ability to interact with certain protein targets has been linked to potential therapeutic effects in diseases such as cancer and neurodegenerative disorders. However, further research is needed to fully understand its mechanism of action and optimize its pharmacological profile.

The synthesis and scalability of this compound have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and cost-effective production of Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl-, addressing previous challenges related to yield and purity. These developments are critical for facilitating its broader application in both academic and industrial settings.

In conclusion, Benzenamine,4,4'-(1,4-phenylenedi-(1E)-2,1-ethenediyl)bis[N-(2-ethyl-6-methylphenyl)-N-phenyl- (CAS: 954497-18-8) represents a versatile and highly functional compound with significant potential across multiple disciplines. Ongoing research continues to uncover new applications and refine existing ones, highlighting its importance in the advancement of chemical biology and pharmaceutical sciences. Future studies will likely focus on further elucidating its biological interactions, optimizing its material properties, and expanding its utility in cutting-edge technologies.